Cas no 2228847-95-6 (ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228847-95-6
• MF: C₇H₉FN₂O₄S
• MW: 236.220763921738
• CID: 6284850
• PubChem ID: 165975671
• Update Time: 2025-11-01

ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228847-95-6
• EN300-1991292

• Inchi： 1S/C7H9FN2O4S/c1-3-14-7(11)6-5(15(8,12)13)4-10(2)9-6/h4H,3H2,1-2H3
• InChI Key： VPVSZNXTTKRZGK-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)N=C1C(=O)OCC)(=O)(=O)F

Computed Properties

• Exact Mass: 236.02670611g/mol
• Monoisotopic Mass: 236.02670611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.6Ų

Additional information on ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228847-95-6)

Ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228847-95-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a fluorosulfonyl group and an ethyl ester moiety. The presence of the fluorosulfonyl group introduces a high level of electrophilicity, making it a valuable intermediate in synthetic chemistry. This feature is particularly useful in the construction of more complex molecules, such as inhibitors and modulators of biological pathways.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorosulfonyl group in ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate contributes to these desirable properties, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the electrophilic nature of the fluorosulfonyl group, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity.

Recent studies have demonstrated the efficacy of derivatives of ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate in preclinical models. For instance, researchers have synthesized and characterized several analogs that exhibit potent inhibitory activity against tyrosine kinases. These findings suggest that this compound class could be a valuable scaffold for the development of next-generation anticancer agents.

The ethyl ester functionality in the molecule also provides a versatile handle for further chemical modifications. This allows for the facile introduction of various substituents, enabling the tuning of physicochemical properties such as solubility and bioavailability. Such flexibility is crucial in drug discovery, where optimizing these properties can significantly impact the efficacy and safety of potential therapeutics.

In addition to its applications in oncology, ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise in other therapeutic areas. For example, it has been investigated as a precursor for compounds targeting inflammatory pathways. The fluorosulfonyl group's ability to engage with biological targets suggests that it could be used to develop novel anti-inflammatory agents with improved pharmacological profiles.

The synthesis of ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate presents both challenges and opportunities for synthetic chemists. While the fluorosulfonyl group offers unique reactivity, it also requires careful handling due to its potential sensitivity to hydrolysis and other chemical reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity.

The growing body of research on this compound underscores its significance in modern medicinal chemistry. As our understanding of biological pathways continues to expand, so does the need for innovative tools to modulate these pathways effectively. Ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate, with its unique structural and functional attributes, is well-positioned to play a pivotal role in this ongoing effort.

In conclusion, ethyl 4-(fluorosulfonyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228847-95-6) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases, particularly cancer and inflammation-related disorders. As research continues to uncover new possibilities for this compound, its importance in advancing medical science is likely to grow even further.